Cas no 1052407-40-5 (N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-2,4-dichlorobenzamide hydroiodide)

• Product Name: N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-2,4-dichlorobenzamide hydroiodide
• CAS No: 1052407-40-5
• MF: C₁₈H₁₇Cl₂IN₄OS
• MW: 535.229252576828
• CID: 5882692
• PubChem ID: 2770958
• Update Time: 2025-05-22

N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-2,4-dichlorobenzamide hydroiodide Chemical and Physical Properties

Names and Identifiers

• N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-2,4-dichlorobenzamide hydroiodide
• 1-(2-(2,4-dichlorobenzamido)ethyl)-1H-indol-3-yl carbamimidothioate hydroiodide
• [1-[2-[(2,4-dichlorobenzoyl)amino]ethyl]indol-3-yl] carbamimidothioate;hydroiodide
• 1052407-40-5
• AKOS026679226
• F1386-0207

• Inchi： 1S/C18H16Cl2N4OS.HI/c19-11-5-6-12(14(20)9-11)17(25)23-7-8-24-10-16(26-18(21)22)13-3-1-2-4-15(13)24;/h1-6,9-10H,7-8H2,(H3,21,22)(H,23,25);1H
• InChI Key： QSKONDBNQMWTNU-UHFFFAOYSA-N
• SMILES： I.ClC1C=C(C=CC=1C(NCCN1C=C(C2C=CC=CC1=2)SC(=N)N)=O)Cl

Computed Properties

• Exact Mass: 533.95449g/mol
• Monoisotopic Mass: 533.95449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 523
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-2,4-dichlorobenzamide hydroiodide

N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-2,4-dichlorobenzamide hydroiodide (CAS No. 1052407-40-5): A Comprehensive Overview

N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-2,4-dichlorobenzamide hydroiodide (CAS No. 1052407-40-5) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique structural features, presents a fascinating subject for scientists exploring novel therapeutic agents and biochemical pathways.

The molecular structure of N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-2,4-dichlorobenzamide hydroiodide combines several pharmacologically relevant moieties: an indole core, a carbamimidoylsulfanyl group, and a dichlorobenzamide fragment. This combination makes it particularly interesting for researchers investigating small molecule inhibitors and enzyme modulators, especially in the context of cancer research and neurological disorders - two of the most searched topics in current biomedical literature.

Recent studies have shown that compounds with structural similarities to CAS 1052407-40-5 demonstrate potential activity against various protein kinases, which are crucial targets in modern drug discovery. The presence of both the indole and benzamide groups in this molecule suggests possible interactions with ATP-binding sites of kinases, making it a valuable scaffold for medicinal chemistry optimization.

From a synthetic chemistry perspective, N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-2,4-dichlorobenzamide hydroiodide represents an interesting challenge due to its multiple functional groups. The carbamimidoylsulfanyl moiety, in particular, offers unique reactivity that can be exploited for further derivatization, answering the growing demand from researchers for versatile chemical building blocks.

The hydroiodide salt form of this compound, as indicated by its full name, enhances its solubility profile, which is a critical factor considered by pharmaceutical scientists when developing new drug candidates. This aspect aligns with current industry trends focusing on improved drug-like properties of potential therapeutic agents.

In the context of analytical chemistry, CAS 1052407-40-5 presents specific characteristics that facilitate its identification and quantification. The compound's UV absorption profile, influenced by its aromatic indole and benzamide systems, allows for sensitive detection methods, addressing the increasing need for reliable analytical standards in research laboratories.

The potential applications of N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-2,4-dichlorobenzamide hydroiodide extend to various areas of life sciences research. Its structural features make it a candidate for studying signal transduction pathways and cellular regulation mechanisms, topics that consistently rank high in scientific literature searches.

From a commercial perspective, the availability of CAS 1052407-40-5 meets the growing demand from academic and industrial researchers for specialty chemicals with defined purity and characterization. The compound's unique structure positions it as a valuable asset for organizations engaged in high-throughput screening programs and fragment-based drug discovery.

Recent advances in computational chemistry have enabled better prediction of the physicochemical properties and binding affinities of complex molecules like N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-2,4-dichlorobenzamide hydroiodide. These developments have significantly increased interest in such compounds, as they allow for more efficient virtual screening and lead optimization processes.

The stability profile of CAS 1052407-40-5 under various conditions is another area of practical importance. Understanding its degradation pathways and storage requirements is essential for researchers, particularly those working in preclinical development stages where compound integrity is paramount.

As the pharmaceutical industry continues to explore targeted therapies and personalized medicine approaches, compounds with the structural complexity of N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-2,4-dichlorobenzamide hydroiodide become increasingly valuable. Their potential to interact with specific biological targets with high selectivity aligns perfectly with these emerging therapeutic paradigms.

In conclusion, N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-2,4-dichlorobenzamide hydroiodide (CAS No. 1052407-40-5) represents a fascinating subject for multiple areas of chemical and biological research. Its unique structural features, combined with potential pharmacological relevance, make it a compound of significant interest to scientists exploring new avenues in drug discovery and biochemical research.